Cas no 1491996-51-0 (4-chloro-2-methyl-6-(4-propylphenyl)pyrimidine)

• Product Name: 4-chloro-2-methyl-6-(4-propylphenyl)pyrimidine
• CAS No: 1491996-51-0
• MF: C₁₄H₁₅ClN₂
• MW: 246.735302209854
• CID: 5578008
• Update Time: 2025-06-08

4-chloro-2-methyl-6-(4-propylphenyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-methyl-6-(4-propylphenyl)pyrimidine

• Inchi： 1S/C14H15ClN2/c1-3-4-11-5-7-12(8-6-11)13-9-14(15)17-10(2)16-13/h5-9H,3-4H2,1-2H3
• InChI Key： YXFXHMNOMOZTAH-UHFFFAOYSA-N
• SMILES： C1(C)=NC(C2=CC=C(CCC)C=C2)=CC(Cl)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 4-chloro-2-methyl-6-(4-propylphenyl)pyrimidine

Comprehensive Overview of 4-chloro-2-methyl-6-(4-propylphenyl)pyrimidine (CAS No. 1491996-51-0)

4-chloro-2-methyl-6-(4-propylphenyl)pyrimidine (CAS No. 1491996-51-0) is a specialized pyrimidine derivative that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique molecular structure, exhibits versatile applications, making it a subject of interest for researchers and industry professionals alike. Its chloro and methyl substituents, combined with a propylphenyl group, contribute to its distinct chemical properties, which are being explored for various innovative uses.

In recent years, the demand for high-performance chemical intermediates like 4-chloro-2-methyl-6-(4-propylphenyl)pyrimidine has surged, driven by advancements in drug discovery and crop protection solutions. Researchers are particularly interested in its potential as a building block for bioactive molecules, given its ability to interact with biological targets. Additionally, its thermal stability and solubility profile make it a candidate for use in advanced material formulations, such as organic electronics and coatings.

The synthesis of 4-chloro-2-methyl-6-(4-propylphenyl)pyrimidine involves multi-step organic reactions, often requiring precise control of conditions to achieve high yields and purity. Modern green chemistry approaches are being applied to optimize its production, minimizing environmental impact while maintaining efficiency. This aligns with the growing industry focus on sustainable chemical processes, a topic frequently searched by professionals seeking eco-friendly alternatives.

One of the most discussed applications of this compound is in the development of novel agrochemicals. With increasing global concerns about food security and pest resistance, 4-chloro-2-methyl-6-(4-propylphenyl)pyrimidine is being studied for its potential role in creating next-generation pesticides and herbicides. Its structural features allow for targeted action against specific pests, reducing the risk of non-target effects—a key consideration in precision agriculture.

In the pharmaceutical sector, this compound is being investigated as a precursor for small-molecule therapeutics. Its pyrimidine core is a common motif in drug design, particularly for kinase inhibitors and antiviral agents. Recent publications highlight its utility in medicinal chemistry, with studies focusing on its structure-activity relationships (SAR) to optimize efficacy and safety profiles.

From a commercial perspective, 4-chloro-2-methyl-6-(4-propylphenyl)pyrimidine is available through specialized chemical suppliers, often in high-purity grades tailored for research and industrial use. Quality control measures, such as HPLC and NMR analysis, ensure consistency, which is critical for reproducible results in laboratory settings. The compound’s CAS No. 1491996-51-0 serves as a unique identifier, facilitating accurate sourcing and regulatory compliance.

Looking ahead, the versatility of 4-chloro-2-methyl-6-(4-propylphenyl)pyrimidine positions it as a valuable asset in innovation-driven industries. As research continues to uncover new applications, its role in addressing challenges like disease treatment, crop yield improvement, and sustainable materials will likely expand. For those exploring cutting-edge chemistry, this compound represents a promising avenue for discovery and development.